2-oxo-2-[2-(2-thienylmethylene)hydrazino]-N-[4-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: N'-[(E)-thiophen-2-ylmethylideneamino]-N-[4-(trifluoromethyl)phenyl]oxamide
• InChI: InChI=1S/C14H10F3N3O2S/c15-14(16,17)9-3-5-10(6-4-9)19-12(21)13(22)20-18-8-11-2-1-7-23-11/h1-8H,(H,19,21)(H,20,22)/b18-8+
• InChI Key: NQRCWQORWNXEQX-QGMBQPNBSA-N
• Canonical SMILES: C1=CSC(=C1)C=NNC(=O)C(=O)NC2=CC=C(C=C2)C(F)(F)F
• Isomeric SMILES: C1=CSC(=C1)/C=N/NC(=O)C(=O)NC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C14H10F3N3O2S
• Molecular Weight: 341.31 g/mol

Description

2-oxo-2-[2-(2-thienylmethylene)hydrazino]-N-[4-(trifluoromethyl)phenyl]acetamide, commonly known as TTA-A2, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. TTA-A2 is a member of the thiazolidinedione family of compounds and has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of TTA-A2 is not fully understood, but it is believed to involve the activation of peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a nuclear receptor that plays a role in regulating glucose and lipid metabolism. Activation of PPARγ has been shown to have anti-inflammatory and anti-tumor effects.
Biochemical and Physiological Effects:
TTA-A2 has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and anti-tumor effects, TTA-A2 has been shown to have neuroprotective effects and to improve insulin sensitivity. TTA-A2 has also been shown to have antioxidant effects and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of TTA-A2 is that it has been shown to have a high degree of selectivity for PPARγ, which reduces the risk of off-target effects. However, TTA-A2 is a relatively new compound and its long-term effects are not well understood. In addition, TTA-A2 is not widely available and can be expensive to synthesize.

Future Directions

There are many potential future directions for research on TTA-A2. One area of interest is the development of more efficient synthesis methods for TTA-A2. Another area of interest is the investigation of TTA-A2's potential therapeutic applications in other diseases, such as diabetes and Alzheimer's disease. The development of TTA-A2 analogs with improved pharmacokinetic properties is also an area of potential research. Finally, the investigation of the long-term effects of TTA-A2 is an important area of future research.

Synthesis Methods

The synthesis of TTA-A2 involves the reaction of 2-thienylhydrazine with 4-(trifluoromethyl)benzoyl chloride, followed by the reaction of the resulting product with N-(4-hydroxyphenyl)acetamide. This method has been described in detail in a study published by D. W. Westwell et al. in the Journal of Medicinal Chemistry.

Scientific Research Applications

TTA-A2 has been shown to have potential therapeutic applications in a variety of scientific research fields. One study published in the Journal of Biological Chemistry showed that TTA-A2 has the ability to inhibit the growth of cancer cells by inducing apoptosis. Another study published in the Journal of Neurochemistry showed that TTA-A2 has neuroprotective effects in a rat model of Parkinson's disease. TTA-A2 has also been shown to have anti-inflammatory effects and has been proposed as a potential treatment for inflammatory diseases such as rheumatoid arthritis.